![molecular formula C16H22N4O3S B5532789 6-methyl-2-({4-[2-(methylsulfonyl)ethyl]-1-piperazinyl}carbonyl)imidazo[1,2-a]pyridine](/img/structure/B5532789.png)
6-methyl-2-({4-[2-(methylsulfonyl)ethyl]-1-piperazinyl}carbonyl)imidazo[1,2-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- The compound is related to the class of imidazo[1,2-a]pyridines, which have been studied extensively due to their interesting chemical and biological properties.
Synthesis Analysis
- Synthesis Approach : A method involving Cu-catalyzed aerobic oxidative conditions using ethyl tertiary amines as carbon sources was reported for synthesizing similar imidazo[1,2-a]pyridine compounds (Rao, Mai, & Song, 2017).
- Derivative Synthesis : Studies have reported the synthesis of derivatives of imidazo[1,2-a]pyridine by reacting with various nucleophiles and active methylene compounds, showcasing the compound’s versatile chemistry (Oishi, Yamada, Hayashi, Tanji, Miyashita, & Higashino, 1989).
Molecular Structure Analysis
- Research on similar imidazo[1,2-a]pyridine compounds and their derivatives indicates a range of molecular structures, showcasing diverse chemical characteristics and potential applications in various fields (Kurosaki, Hayashi, Goto, Shionoya, & Kimura, 2000).
Chemical Reactions and Properties
- Reactivity with Nucleophiles : Studies demonstrate that imidazo[1,2-a]pyridine compounds react with different nucleophiles, leading to a variety of derivatives (Oishi et al., 1989).
- Formation of Derivatives : The synthesis of sulfonamide and amide derivatives of piperazine incorporating imidazo[1,2-b]pyridazine moiety has been explored, indicating the compound's ability to form bioactive derivatives (Bhatt, Kant, & Singh, 2016).
Physical Properties Analysis
- Research on similar compounds, like the zinc(II) complex of a bleomycin analogue, reveals insights into the physical properties such as crystalline structure and molecular geometry (Kurosaki et al., 2000).
Chemical Properties Analysis
- The chemical properties of imidazo[1,2-a]pyridine derivatives, such as their reactivity with various nucleophiles and their behavior under different chemical conditions, have been studied extensively. These studies provide valuable information on the chemical versatility and potential applications of these compounds (Oishi et al., 1989).
properties
IUPAC Name |
(6-methylimidazo[1,2-a]pyridin-2-yl)-[4-(2-methylsulfonylethyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O3S/c1-13-3-4-15-17-14(12-20(15)11-13)16(21)19-7-5-18(6-8-19)9-10-24(2,22)23/h3-4,11-12H,5-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCNAHQQZGSQVQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2C=C1)C(=O)N3CCN(CC3)CCS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.